Cas no 104436-60-4 (4-(bromomethyl)-3-methoxybenzonitrile)

4-(bromomethyl)-3-methoxybenzonitrile structure
104436-60-4 structure
Product Name:4-(bromomethyl)-3-methoxybenzonitrile
CAS No:104436-60-4
MF:C9H8BrNO
MW:226.06992149353
MDL:MFCD07368343
CID:138996
PubChem ID:14752995
Update Time:2024-11-03

4-(bromomethyl)-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-(bromomethyl)-3-methoxy-
    • 4-(bromomethyl)-3-methoxybenzonitrile
    • 4-bromomethyl-3-methoxybenzonitrile
    • 4-Cyano-2-methoxybenzyl bromide
    • 2-methoxy-4-cyanobenzyl bromide
    • Benzonitrile, 4-(bromomethyl)-3-methoxy-
    • MVOJMSXNCBJLFJ-UHFFFAOYSA-N
    • 104436-60-4
    • SCHEMBL411153
    • DTXSID30563638
    • 4-Bromomethy-3-methoxybenzonitrile
    • AKOS015914582
    • FT-0703938
    • 4-cyano-2-methoxybenzylbromide
    • MFCD07368343
    • 4-Bromomethyl-3-methoxy-benzonitrile
    • BS-14210
    • EN300-123137
    • 4-cyano-2-methoxybenzyl bromide
    • MDL: MFCD07368343
    • Inchi: 1S/C9H8BrNO/c1-12-9-4-7(6-11)2-3-8(9)5-10/h2-4H,5H2,1H3
    • InChI Key: MVOJMSXNCBJLFJ-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(C#N)=CC=1OC

Computed Properties

  • Exact Mass: 224.97900
  • Monoisotopic Mass: 224.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 302.5±37.0 °C at 760 mmHg
  • Flash Point: 136.7±26.5 °C
  • PSA: 33.02000
  • LogP: 2.46178
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(bromomethyl)-3-methoxybenzonitrile Security Information

4-(bromomethyl)-3-methoxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(bromomethyl)-3-methoxybenzonitrile Pricemore >>

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